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Compound of Interest

Compound Name: C.l. Acid Violet 48

Cat. No.: B3418280

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

C.l. Acid Violet 48 is an anthraquinone dye used in various industrial applications. This
document provides a comprehensive overview of the current toxicological and environmental
impact data available for this compound. Due to a significant lack of specific experimental data
in publicly accessible literature and safety data sheets, this guide also outlines standardized
experimental protocols based on OECD guidelines for assessing the toxicological and
environmental fate of chemical substances. This approach provides a framework for generating
the necessary data to perform a thorough risk assessment of C.I. Acid Violet 48.

Chemical and Physical Properties

C.l. Acid Violet 48 is a complex anthraquinone derivative. Its fundamental chemical and
physical properties are summarized below.
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Property

Value

Reference

Chemical Name

disodium;3-[[4-amino-9,10-
dioxo-3-[2-sulfonato-4-(2,4,4-
trimethylpentan-2-
yl)phenoxy]anthracen-1-
yllamino]-2,4,6-

trimethylbenzenesulfonate

[1]

CAS Number 12220-51-8 [2]
Molecular Formula C37H38N2Na209S:2 [11[3]
Molecular Weight 764.82 g/mol [11[3]

Water Solubility

Approx. 80 g/L at 90 °C; 8 g/L
at 20 °C

[2](3]

Appearance

Dark reddish-brown powder

[2]

Chemical Class

Anthraquinone Dye

[2](3]

Toxicological Profile

Publicly available data on the specific toxicity of C.I. Acid Violet 48 is limited. Safety Data

Sheets consistently report "no data available" for key toxicological endpoints.[4] However,

based on its classification and the general properties of anthraquinone dyes, a number of

potential hazards are recognized.

Human Health Hazards

According to available GHS classifications, C.l. Acid Violet 48 is known to cause serious eye

irritation.[5] Prolonged or repeated skin contact may also cause irritation in sensitive

individuals.[5] While specific data for C.l. Acid Violet 48 is not available, some anthraguinone

dyes have been shown to have mutagenic potential in laboratory studies.[6][7]

Table 1: Summary of Human Health Toxicity Data for C.I. Acid Violet 48
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Endpoint

Result

Classification

Reference

Acute Oral Toxicity

No data available

Not classified

[4]

Acute Dermal Toxicity

No data available

Not classified

[4]

Acute Inhalation

Toxicity

No data available

Not classified

[4]

Skin

Corrosion/Irritation

May cause skin
irritation in sensitive

individuals

Not classified

[5]

Serious Eye

Damage/Irritation

Causes serious eye

irritation

Eye Irrit. 2

[5]

Respiratory or Skin

Sensitization

No data available

Not classified

[4]

Germ Cell
Mutagenicity

Mutagenicity data
reported for some
anthraquinone dyes,
but not specifically for
C.I. Acid Violet 48

Not classified

[5]

Carcinogenicity

No data available

Not classified

[4]

Reproductive Toxicity

No data available

Not classified

[4]

STOT-Single

Exposure

No data available

Not classified

[4]

STOT-Repeated

Exposure

No data available

Not classified

[4]

Aspiration Hazard

No data available

Not classified

[4]

Environmental Impact

The environmental fate and effects of C.I. Acid Violet 48 are not well-documented. The
primary concern for dyes released into the environment is their potential to persist and cause
adverse effects in aquatic ecosystems.
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Ecotoxicity

Safety Data Sheets indicate that C.l. Acid Violet 48 is harmful to aquatic life with long-lasting
effects.[4] However, specific quantitative data from standardized ecotoxicity tests are not
available. Studies on other anthraquinone dyes have shown a range of toxicities to aquatic
organisms.[8]

Table 2: Summary of Ecotoxicity Data for C.l. Acid Violet 48

Test Organism Endpoint Result Reference
Fish (e.g., Danio rerio)  96-hour LCso No data available [4]
Aquatic Invertebrates )
] 48-hour ECso No data available [4]

(e.g., Daphnia magna)
Algae (e.g.,
Pseudokirchneriella 72-hour ECso No data available [4]
subcapitata)
Microorganisms (e.g., Respiration Inhibition ]

) No data available [4]
Activated Sludge) ECso

Environmental Fate

The persistence and biodegradability of C.I. Acid Violet 48 in the environment are largely
unknown.[4] Anthraquinone dyes are generally considered to be relatively stable and may be
resistant to conventional wastewater treatment methods.[9]

Table 3: Summary of Environmental Fate Data for C.l. Acid Violet 48

Parameter Result Reference
Ready Biodegradability No data available [4]
Bioaccumulative Potential No data available [4]
Mobility in Soll No data available [4]
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Experimental Protocols

Given the lack of specific data, the following section details standardized experimental
protocols based on OECD guidelines. These methods are recommended for generating the
necessary toxicological and environmental data for a comprehensive risk assessment of C.I.
Acid Violet 48.

Aquatic Toxicity Testing

A tiered approach is typically used for assessing aquatic toxicity, starting with acute tests on
representatives of three trophic levels: fish, aquatic invertebrates, and algae.

Figure 1: Workflow for Acute Aquatic Toxicity Testing.

This test determines the concentration of a substance that is lethal to 50% of the test fish
(LCso) over a 96-hour exposure period.[10]

Test Organism: Zebrafish (Danio rerio) or other suitable species.
o Test Duration: 96 hours.

e Procedure: Fish are exposed to a range of concentrations of C.l. Acid Violet 48 in a semi-
static or flow-through system. Mortalities and sublethal effects are observed and recorded at
24, 48, 72, and 96 hours.

e Endpoint: The LCso value and its 95% confidence limits are calculated.

This test measures the concentration at which 50% of Daphnia magna are immobilized (ECso)
after 48 hours of exposure.[11]

Test Organism:Daphnia magna.

Test Duration: 48 hours.

Procedure: Young daphnids are exposed to various concentrations of the test substance.
The number of immobilized daphnids is recorded at 24 and 48 hours.

Endpoint: The 48-hour ECso for immobilization is determined.
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This test evaluates the effect of a substance on the growth of freshwater algae.[12][13][14][15]
o Test Organism:Pseudokirchneriella subcapitata or other green algae.
e Test Duration: 72 hours.

o Procedure: Exponentially growing algal cultures are exposed to a series of test substance
concentrations. The growth of the algae is measured over 72 hours, typically by cell counting
or fluorescence.

o Endpoint: The concentration that inhibits growth by 50% (ECso) is calculated based on
growth rate and yield.

Biodegradability Testing

Ready biodegradability tests are used to assess the potential for a substance to be rapidly
broken down by microorganisms in an aquatic environment.

Figure 2: General Workflow for Ready Biodegradability Testing (OECD 301).

This method determines the biodegradability of a substance by measuring the amount of
carbon dioxide produced.[16][17][18][19][20]

e Inoculum: Activated sludge from a domestic wastewater treatment plant.
o Test Duration: 28 days.

e Procedure: The test substance is incubated with the inoculum in a mineral medium. The CO:
evolved is trapped in a barium hydroxide or sodium hydroxide solution and titrated.

o Endpoint: The percentage of biodegradation is calculated based on the ratio of produced
CO: to the theoretical maximum. A substance is considered readily biodegradable if it
reaches >60% degradation within a 10-day window.

Potential Signaling Pathways for Toxicity of
Anthraquinone Dyes
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While specific pathways for C.lI. Acid Violet 48 have not been elucidated, research on other
anthraquinone compounds suggests potential mechanisms of toxicity, including the generation
of reactive oxygen species (ROS) and interaction with cellular macromolecules.

Figure 3: Putative Toxicity Pathways for Anthraquinone Dyes.

Conclusion and Recommendations

The available data on the toxicological and environmental impact of C.l. Acid Violet 48 is
insufficient for a comprehensive risk assessment. While it is classified as an eye irritant and
harmful to aquatic life, quantitative data to support these classifications and to evaluate other
potential hazards are lacking.

It is strongly recommended that standardized toxicological and ecotoxicological tests, such as
those outlined in the OECD guidelines, be conducted for C.I. Acid Violet 48. This will allow for
a thorough evaluation of its potential risks to human health and the environment. Specifically,
acute aquatic toxicity testing (OECD 201, 202, 203) and ready biodegradability testing (OECD
301) should be prioritized. Further investigation into its potential for genotoxicity is also
warranted, given the concerns associated with some anthraquinone dyes. The generation of
this data is crucial for ensuring the safe use and handling of this substance and for minimizing
its environmental footprint.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://pubmed.ncbi.nlm.nih.gov/2038271/
https://pubmed.ncbi.nlm.nih.gov/2038271/
https://academic.oup.com/mutage/article-pdf/6/1/35/3171045/6-1-35.pdf
https://pubmed.ncbi.nlm.nih.gov/38768938/
https://pubmed.ncbi.nlm.nih.gov/38768938/
https://www.benchchem.com/product/b081343
https://catalog.labcorp.com/crop-chemical/oecd-203-fish-acute-toxicity-test
https://librarysearch.royalholloway.ac.uk/discovery/fulldisplay/alma997613060702671/44ROY_INST:44ROY_VU2
https://www.oecd.org/en/publications/test-no-201-alga-growth-inhibition-test_9789264069923-en.html
https://catalog.labcorp.com/crop-chemical/oecd-201-freshwater-alga-and-cyanobacteria-growth-inhibition-test
https://www.eurofins.com.au/media/10784/algae-growth-inhibition-test.pdf
https://www.oecd.org/en/publications/2011/07/test-no-201-freshwater-alga-and-cyanobacteria-growth-inhibition-test_g1gh28f1.html
https://www.aropha.com/resources/blog/types-of-oecd-301-biodegradation-tests/
https://contractlaboratory.com/oecd-301-biodegradability-testing-a-strategic-tool-for-sustainable-product-development/
https://www.oecd.org/en/publications/test-no-301-ready-biodegradability_9789264070349-en.html
https://www.oecd.org/en/publications/1992/07/test-no-301-ready-biodegradability_g1gh2913.html
https://catalog.labcorp.com/crop-chemical/oecd-301-ready-biodegradability
https://www.benchchem.com/product/b3418280#toxicological-and-environmental-impact-of-c-i-acid-violet-48
https://www.benchchem.com/product/b3418280#toxicological-and-environmental-impact-of-c-i-acid-violet-48
https://www.benchchem.com/product/b3418280#toxicological-and-environmental-impact-of-c-i-acid-violet-48
https://www.benchchem.com/product/b3418280#toxicological-and-environmental-impact-of-c-i-acid-violet-48
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3418280?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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